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Compound of Interest

4-Isopropyl-6-(methylthio)-1,3,5-
Compound Name:
triazin-2-amine

Cat. No.: B070732

For Immediate Release

This technical guide provides a comprehensive overview of the solubility of prometryn in
various organic solvents. Designed for researchers, scientists, and professionals in drug
development and environmental science, this document compiles essential quantitative data,
detailed experimental methodologies, and visual representations of key experimental
processes to support laboratory work and advance scientific understanding.

Prometryn (N,N'-di(propan-2-yl)-6-(methylthio)-1,3,5-triazine-2,4-diamine) is a selective
herbicide used to control annual grasses and broadleaf weeds in various crops.[1][2] Its
efficacy and environmental fate are significantly influenced by its solubility in different media.
This guide offers a centralized resource for its solubility characteristics.

Physicochemical Properties of Prometryn

Prometryn is a colorless, crystalline solid with the chemical formula C10H19NsS.[3][4] It belongs
to the triazine class of herbicides and functions by inhibiting photosynthesis in susceptible plant
species.[1][2] An understanding of its solubility is critical for the development of effective
formulations, assessment of its environmental impact, and for toxicological studies.[3]

Quantitative Solubility Data
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The solubility of prometryn has been determined in a range of organic solvents at various

temperatures. The following tables summarize the available quantitative data to facilitate direct
comparison.

Table 1: Solubility of Prometryn in Organic Solvents at 20°C

Solvent Solubility (g/L)
Acetone 240[1][3][5]
Dichloromethane 300[1][3]
Hexane 5.5[1][3][5]
Methanol 160[1](3][5]
Toluene 170[1][3][5]

Table 2: Solubility of Prometryn in Organic Solvents at 25°C

Solvent Solubility (g/L)
Acetone 330[1][3]
Ethanol 140[1][3]
Hexane 6.3[1][3]
n-Octanol 110[1][3]
Toluene 200[1][3]

Table 3: Solubility of Prometryn in Other Organic Solvents

Solvent Solubility Temperature

DMSO 100 mg/mL Not Specified[3][6]
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Experimental Protocol: Determination of Prometryn
Solubility in Organic Solvents

The following methodology details a standardized approach for determining the solubility of
prometryn in organic solvents, adapted from the widely recognized shake-flask method.

Principle

An excess amount of prometryn is agitated in a specific organic solvent at a constant
temperature for a sufficient duration to achieve equilibrium. Subsequently, the concentration of
prometryn in the saturated solution is quantified using a suitable analytical technique.[3]

Materials and Apparatus

e Prometryn (analytical standard)

« Organic solvents (analytical grade)

o Glass flasks or vials with airtight seals

o Constant temperature shaker or water bath
e Centrifuge

e Analytical balance

o High-Performance Liquid Chromatography (HPLC) system with a UV detector or Gas
Chromatography (GC) with a suitable detector.[3][7]

e Volumetric flasks and pipettes

Syringe filters (solvent-compatible)

Procedure

o Preliminary Test: A preliminary test is recommended to estimate the approximate solubility
and the time required to reach equilibrium. This can be done by preparing a supersaturated
solution and measuring the concentration at various time intervals.[3]
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Sample Preparation: Accurately weigh an excess amount of prometryn into several glass
flasks. The amount should be sufficient to ensure a solid phase remains after equilibrium is
reached.[3]

Equilibration: Add a known volume of the selected organic solvent to each flask. Seal the
flasks and place them in a constant temperature shaker or water bath set to the desired
temperature (e.g., 20°C or 25°C). Agitate the flasks for a predetermined period (e.g., 24-48
hours) to ensure equilibrium is established.[3]

Phase Separation: After equilibration, cease agitation and allow the flasks to stand in the
constant temperature bath for a sufficient time to allow the undissolved solid to settle. For
solvents where settling is slow, centrifugation at the test temperature can be employed to
achieve a clear separation of the solid and liquid phases.[3]

Sample Analysis: Carefully withdraw an aliquot of the clear supernatant from each flask
using a pipette or syringe. To prevent any undissolved particles from being transferred, the
use of a syringe filter is recommended. Quantify the concentration of prometryn in each
aliquot using a validated analytical method such as HPLC or GC.[3][7]

Data Interpretation: If the concentrations from the replicate flasks are consistent (typically
within £5%), the average value is reported as the solubility of prometryn in that solvent at the
specified temperature.[3]

Visualizations
Experimental Workflow for Solubility Determination

The following diagram illustrates the logical steps involved in the experimental determination of
prometryn's solubility.
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Caption: Workflow for Prometryn Solubility Determination.

Mechanism of Action: Photosynthesis Inhibition

Prometryn acts by inhibiting photosynthesis in target plants. The following diagram provides a

simplified representation of this mechanism.
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Caption: Prometryn's Inhibition of Photosynthetic Electron Transport.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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